Cas no 1540695-57-5 (N-(butan-2-yl)-n-ethylcarbamoyl chloride)

• Product Name: N-(butan-2-yl)-n-ethylcarbamoyl chloride
• CAS No: 1540695-57-5
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 5744653
• PubChem ID: 19070647
• Update Time: 2025-05-19

N-(butan-2-yl)-n-ethylcarbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• AKOS018446155
• N-(butan-2-yl)-N-ethylcarbamoylchloride
• EN300-1612166
• 1540695-57-5
• SCHEMBL8059662
• N-(butan-2-yl)-N-ethylcarbamoyl chloride
• Carbamic chloride, N-ethyl-N-(1-methylpropyl)-
• N-(butan-2-yl)-n-ethylcarbamoyl chloride

• Inchi： 1S/C7H14ClNO/c1-4-6(3)9(5-2)7(8)10/h6H,4-5H2,1-3H3
• InChI Key： UGDGWNIGGXSMLK-UHFFFAOYSA-N
• SMILES： ClC(N(CC)C(C)CC)=O

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.021±0.06 g/cm3(Predicted)
• Boiling Point: 219.2±9.0 °C(Predicted)
• pka: -1.85±0.70(Predicted)

Additional information on N-(butan-2-yl)-n-ethylcarbamoyl chloride

N-(butan-2-yl)-N-ethylcarbamoyl chloride: A Comprehensive Overview

N-(butan-2-yl)-N-ethylcarbamoyl chloride, also known by its CAS number 1540695-57-5, is a significant compound in the field of organic chemistry. This compound is a derivative of carbamoyl chloride, featuring a butan-2-yl group and an ethyl group attached to the nitrogen atom. The structure of this compound is characterized by its ability to participate in various chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules.

N-(butan-2-yl)-N-ethylcarbamoyl chloride has been extensively studied for its reactivity and versatility in organic synthesis. Recent research has highlighted its role in the formation of amides and ureas, which are critical components in pharmaceuticals and agrochemicals. The compound's reactivity is primarily attributed to the electrophilic nature of the carbonyl group, which facilitates nucleophilic attacks by amines, alcohols, and other nucleophiles.

The synthesis of N-(butan-2-yl)-N-ethylcarbamoyl chloride involves the reaction of corresponding carboxylic acids with thionyl chloride or phosphorus trichloride. This method ensures high yields and purity, making it suitable for large-scale production. The compound is typically stored under inert conditions to prevent hydrolysis, as it reacts rapidly with water to form the corresponding carboxylic acid and release hydrogen chloride gas.

Recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing N-(butan-2-yl)-N-ethylcarbamoyl chloride. Researchers have investigated the use of microwave-assisted synthesis and catalytic systems to reduce energy consumption and minimize waste. These innovations not only enhance the efficiency of production but also align with global efforts to promote environmentally friendly chemical processes.

In terms of applications, N-(butan-2-yl)-N-ethylcarbamoyl chloride finds extensive use in peptide synthesis, where it serves as an activated ester for coupling reactions. Its ability to react with amino groups under mild conditions makes it an ideal reagent for constructing peptide bonds. Additionally, this compound is employed in the preparation of biodegradable polymers, which are increasingly sought after in packaging and biomedical applications due to their environmental benefits.

The stability and reactivity of N-(butan-2-yl)-N-ethylcarbamoyl chloride have been thoroughly investigated under various conditions. Studies reveal that the compound exhibits excellent thermal stability up to 100°C but decomposes rapidly upon exposure to higher temperatures or moisture. These properties are crucial for determining its storage and handling requirements in industrial settings.

From a toxicological perspective, N-(butan-2-yl)-N-ethylcarbamoyl chloride has been evaluated for its potential health risks. Research indicates that while it is not inherently toxic at low concentrations, prolonged exposure may cause irritation to the eyes and respiratory system. Proper safety precautions, including the use of protective equipment and adequate ventilation, are recommended when handling this compound.

Looking ahead, ongoing research aims to explore new applications for N-(butan-2